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Abstract

This technical guide provides a comprehensive review of the known physical properties of solid
Cesium Tribromide (CsBr3). Cesium tribromide is an inorganic compound notable for
containing the tribromide anion (Brs~). Unlike some other polyhalides, CsBrs can be isolated as
a crystalline solid, though its stability is limited. This document summarizes its structural,
thermal, and other physical characteristics based on available scientific literature. It is intended
to serve as a centralized resource for researchers working with or interested in this compound.
All quantitative data is presented in structured tables, and key experimental methodologies are
detailed. Logical and experimental workflows are visualized using diagrams to enhance clarity.

Introduction

Cesium Tribromide, with the chemical formula CsBrs, is an ionic compound consisting of
cesium cations (Cs*) and tribromide anions (Brs™). It is structurally more complex than the
simple binary halide, Cesium Bromide (CsBr). The stability and properties of polyhalide anions
like tribromide are significantly influenced by the size and charge density of the counter-cation.
The large size of the cesium ion is effective in stabilizing the Brs~ anion within a crystal lattice,
allowing for the formation of a solid material.[1]

This compound is of interest in inorganic synthesis and for studying the structural chemistry of
polyhalide systems. It serves as a solid, stable source of bromine and can be used in specific
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oxidation reactions.[1] This guide focuses exclusively on the physical properties of CsBrs in its
solid state.

Physical and Structural Properties

Solid Cesium Tribromide is an orange to dark red crystalline solid.[1] It is sensitive to moisture
and thermally decomposes at a relatively low temperature. Upon contact with water, it dissolves
and decomposes, releasing bromine vapor, particularly in concentrated solutions.[1]

Crystallographic Data

The crystal structure of Cesium Tribromide was determined by single-crystal X-ray diffraction.
The compound crystallizes in the orthorhombic system. Key crystallographic parameters are
summarized in Table 1. The tribromide ion (Brs~) within the structure is nearly linear but
asymmetrical, with two distinct Br-Br bond lengths.

Table 1: Summary of Crystallographic and Physical Data for Cesium Tribromide
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Property

Value

Notes

Crystal System

Orthorhombic

Determined by single-crystal

X-ray diffraction.

Space Group

Pnma (No. 62)

Isostructural with Cesium
Triiodide (Csls3).[1]

Lattice Parameters

a=10.16 Ab=6.52 Ac=9.54
A

At ambient temperature.

Number of CsBrs formula units

Formula Units (2) 4 ]
per unit cell.
Calculated from
. crystallographic data. No
Calculated Density (p) 3.91 g/cm?3

experimental value has been

reported.

Appearance Orange solid; Dark red crystals  [1]
The compound melts with

_ _ 38 °C (100.4 °F; 311 K) o
Melting Point decomposition into CsBr and
(decomposes)

Brz.[1]

Molar Mass 372.617 g/mol

Br-Br Bond Lengths

2.440 A and 2.698 A

The Brs~ anion is asymmetric.

Thermodynamic Properties

There is a notable lack of experimentally determined thermodynamic data for solid Cesium

Tribromide in the literature. Key values such as the standard enthalpy of formation (AH®f),

standard molar entropy (S°), and heat capacity (Cp) have not been reported. The primary

thermodynamic process studied is its thermal decomposition.

The decomposition reaction is:

CsBrs(s) — CsBr(s) + Brz(g)
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This process involves the loss of bromine gas, leading to the formation of the more stable
Cesium Bromide solid.

Experimental Protocols

This section details the methodologies for the synthesis and characterization of solid Cesium
Tribromide based on descriptions in the literature.

Synthesis of Cesium Tribromide Crystals

Single crystals of CsBrs suitable for X-ray diffraction have been prepared by recrystallization
from bromine-water. A general synthesis procedure is as follows:

Preparation of Saturated Solution: A concentrated aqueous solution of Cesium Bromide
(CsBr) is prepared.

» Addition of Bromine: A large excess of liquid bromine (Brz) is added to the CsBr solution. The
mixture is stirred until the bromine dissolves to form a saturated solution containing
tribromide ions.

» Crystallization: The solution is allowed to slowly evaporate in an environment with a
controlled bromine atmosphere to prevent premature decomposition. Crystals of CsBr3 will
form.

« |solation: A single crystal is selected and quickly mounted in a Lindemann glass capillary to
prevent loss of bromine to the atmosphere.

Note: This procedure involves handling hazardous materials (liquid bromine) and should be
performed in a well-ventilated fume hood with appropriate personal protective equipment.
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Caption: Experimental workflow for the synthesis and characterization of CsBrs.

Single-Crystal X-ray Diffraction (SC-XRD)
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Due to the tendency of CsBrs to lose bromine, characterization must be performed on a sealed

sample.

Crystal Mounting: A suitable single crystal (e.g., 0.10 x 0.13 x 0.22 mm) is selected and
immediately sealed inside a Lindemann glass capillary. This is crucial to maintain the
crystal's integrity during data collection by preventing decomposition.

Data Collection: A diffractometer equipped with a single-crystal orienter is used. Molybdenum
Ka radiation (Mo Ka) is a common X-ray source for such analyses.

Method: The 6-206 scan method is typically employed for measuring reflection intensities.
Background measurements are taken at the beginning and end of each scan to ensure data
quality.

Structure Solution: The collected intensity data is processed, corrected for absorption, and
used to solve and refine the crystal structure using standard crystallographic software
packages.

Thermal Analysis

The thermal stability and decomposition pathway of CsBrs are investigated using

thermogravimetric analysis (TGA).

Instrumentation: A TGA instrument is used to measure the change in mass of a sample as a
function of temperature.

Sample Preparation: A small, accurately weighed sample of CsBrs is placed in an inert
sample pan (e.g., alumina).

Analysis Conditions: The sample is heated under a controlled atmosphere (typically an inert
gas like nitrogen or argon) at a constant heating rate (e.g., 5-10 °C/min).

Data Analysis: The TGA curve plots the percentage of mass loss versus temperature. The
decomposition of CsBrs to CsBr and Brz is observed as a distinct mass loss step. The
temperature at the onset of this mass loss corresponds to the decomposition temperature.
The final mass should correspond to the theoretical mass of CsBr remaining.
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Caption: Thermal decomposition pathway of solid Cesium Tribromide (CsBrs).

Safety and Handling

Cesium Tribromide should be handled as a hazardous substance. It is a moisture-sensitive
and thermally unstable compound.

o Toxicity: It is an irritant to the skin, eyes, and respiratory system.

o Reactivity: It is a strong oxidizing agent. Upon decomposition, it releases toxic and corrosive
bromine gas.

o Handling: All manipulations should be carried out in a dry, inert atmosphere (e.g., in a
glovebox) or very quickly in a well-ventilated fume hood. Avoid contact with water and
elevated temperatures.

» Storage: Store in a tightly sealed container in a cool, dry, and dark place, preferably under an
inert atmosphere.

Conclusion

Cesium Tribromide is a well-characterized crystalline solid, primarily in terms of its structure.
Its existence highlights the role of large cations in stabilizing polyhalide anions. However, there
Is a significant gap in the literature regarding its quantitative physical properties, particularly
thermodynamic data such as enthalpy of formation and heat capacity. The provided
experimental protocols, while functional, offer room for more detailed investigation and
optimization. This guide serves as a foundational reference for researchers, summarizing the
current state of knowledge and highlighting areas for future investigation into the properties of
this interesting polybromide compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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